2-((2-Methoxyethyl)thio)-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-(2-methoxyethylsulfanyl)-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C14H11F3N2OS2/c1-20-4-6-22-13-9(8-18)10(14(15,16)17)7-11(19-13)12-3-2-5-21-12/h2-3,5,7H,4,6H2,1H3
• InChI Key: OAQRJFUDGLNKMB-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=C(C(=CC(=N1)C2=CC=CS2)C(F)(F)F)C#N
• Molecular Formula: C14H11F3N2OS2
• Molecular Weight: 344.4 g/mol

Description

2-((2-Methoxyethyl)thio)-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinonitrile, also known as METN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Corrosion Inhibition

Pyridine derivatives, including compounds structurally similar to the one , have been explored for their effectiveness as corrosion inhibitors. For example, specific pyridine derivatives have demonstrated high inhibition efficiency for steel in acidic environments, supported by electrochemical, surface analysis, and quantum chemical studies. This research indicates the potential of such compounds in protecting metals against corrosion in industrial applications (Ansari, Quraishi, & Singh, 2015).

Solar Cell Technology

Nicotinonitrile derivatives have been synthesized and evaluated for their photovoltaic performances in dye-sensitized solar cells (DSSCs). One study found that a specific 2-methoxy-4,6-bis(4-(4-nitrostyryl)phenyl)nicotinonitrile significantly enhanced the efficiency of DSSCs, highlighting the compound's utility in improving solar cell technology (Hemavathi et al., 2019).

Antimicrobial Activity

Research has also been conducted on the synthesis of nicotinonitrile derivatives and their furo[2,3-b]pyridine counterparts for antimicrobial applications. Some of these compounds have shown promising cytotoxicity against various tumor cell lines, suggesting potential for medical and pharmaceutical applications (Ibrahim et al., 2018).

Organic Synthesis and Chemical Sensors

Nicotinonitrile compounds have been involved in the synthesis of novel materials with potential applications as chemical sensors. For instance, a phenyl thiadiazole-based Schiff base chemosensor demonstrated selective and sensitive detection of Al3+ ions, indicating its utility in environmental monitoring and analysis (Manna, Chowdhury, & Patra, 2020).